Rapid preparation of water-soluble Ag@Au nanoclusters with bright deep-red emission†

Chemical Communications Pub Date: 2022-01-19 DOI: 10.1039/D1CC06712E

Abstract

Deep-red (λem ∼ 710 nm) thiolated Ag@Au nanoclusters with a quantum yield of ∼18% were rapidly (∼12 min) prepared in aqueous solutions. The effects of pH and silver ions were demonstrated. The surface modification further resulted in nanoclusters with a quantum yield of ∼38%, the highest value ever reported for water-soluble red Au nanoclusters. This will highly facilitate their applications in sensing, bioimaging, etc.

Graphical abstract: Rapid preparation of water-soluble Ag@Au nanoclusters with bright deep-red emission
Rapid preparation of water-soluble Ag@Au nanoclusters with bright deep-red emission†
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